1-(2-chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

• IUPAC Name: [4-(2-chlorophenyl)piperazin-1-yl]-[1-(4-ethylphenyl)triazol-4-yl]methanone
• InChI: InChI=1S/C21H22ClN5O/c1-2-16-7-9-17(10-8-16)27-15-19(23-24-27)21(28)26-13-11-25(12-14-26)20-6-4-3-5-18(20)22/h3-10,15H,2,11-14H2,1H3
• InChI Key: IUGCBXVVBRENIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4Cl
• Molecular Formula: C21H22ClN5O
• Molecular Weight: 395.9 g/mol

Description

1-(2-Chlorophenyl)-4-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine, otherwise known as CPET, is a novel synthetic compound that has been studied for its potential applications in various scientific research fields. CPET is a small molecule that displays a variety of biological activities and has been studied for its potential applications in a number of areas, including drug discovery, drug delivery, and cancer therapy. CPET is a versatile compound that can be synthesized in a number of ways and has been used in a variety of experiments.

Scientific Research Applications

CPET has been studied for its potential application in various scientific research fields, including drug discovery, drug delivery, and cancer therapy. In drug discovery, CPET has been studied for its ability to bind to and inhibit the activity of certain proteins. In drug delivery, CPET has been studied for its ability to facilitate the delivery of drugs to target cells. In cancer therapy, CPET has been studied for its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of CPET is not fully understood, but it is believed to involve the binding of CPET to certain proteins and the inhibition of their activity. CPET is believed to interact with certain proteins and inhibit their activity, leading to a decrease in the activity of the proteins and thus a decrease in the activity of the cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPET are not fully understood, but it is believed to have a number of effects on the body. CPET has been shown to inhibit the activity of certain proteins, which can lead to a decrease in the activity of the cells and thus a decrease in the activity of the body. CPET has also been shown to reduce inflammation and oxidative stress, and to modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using CPET in laboratory experiments include its versatility, its ability to target specific proteins, and its ability to inhibit the activity of certain proteins. The limitations of using CPET in laboratory experiments include its potential toxicity, its potential to interfere with other proteins, and its potential to cause side effects.

Future Directions

The future directions for CPET research include further investigation into its potential applications in drug discovery, drug delivery, and cancer therapy. Additionally, further research into its mechanism of action, biochemical and physiological effects, and potential side effects is needed. Furthermore, further research into its potential toxicity, potential to interfere with other proteins, and potential to cause side effects is needed. Finally, further research into its potential to be used in combination with other compounds is needed.

Synthesis Methods

CPET can be synthesized using a number of methods, including the Grignard reaction, the Wittig reaction, and the Ullmann reaction. In the Grignard reaction, a Grignard reagent is reacted with a halogenated aromatic compound in the presence of a base to form CPET. In the Wittig reaction, an alkyl halide is reacted with an aldehyde or ketone in the presence of a base to form CPET. In the Ullmann reaction, an organometallic compound is reacted with an aryl halide in the presence of a base to form CPET.